Cas no 521-03-9 (22,23-Dihydrospinasterol)

22,23-Dihydrospinasterol structure
Product Name:22,23-Dihydrospinasterol
22,23-Dihydrospinasterol Properties
Names and Identifiers
-
- Stigmast-7-en-3-ol, (3b,5a)-
- DELTA7STIGMASTENOL
- 16,17,25,26-Tetrahydroelasterol
- 22,23-Dihydrospinasterol
- 24-Ethyl-5α-cholest-7-en-3β
- 24α-Ethyllathosterol
- 5α-Stigma-7-en-3β
- 5α-Stigmast-7-en-3β
- 7-Stigmasten-3β
- Elasterol, 16,17,25,26-tetrahydro-
- -ol
- -ol, 5α-
- Schottenol
- Stigmast-7-en-3β
- Stigmast-7-en-3-ol
- Q27108252
- 5.alpha.-Stigmast-7-en-3.beta.-ol
- 24-ETHYL-CHOLESTA-7-EN-3.BETA.-OL
- 521-03-9
- Stigmast-7-enol
- STIGMAST-7-EN-3-OL, (3.BETA.)-
- Stigmast-7-en-3-ol, (3beta)-
- 24-Ethyl-cholesta-7-en-3beta-ol
- STIGMAST-7-EN-3.BETA.-OL
- 7-Stigmasten-3.beta.-ol
- (3.beta.,5.alpha.)-Stigmast-7-en-3-ol
- .DELTA.7-STIGMASTEN-3.BETA.-OL
- 24alpha-Ethyl-delta7-cholestenol
- 5.alpha.-Stigma-7-en-3.beta.-ol
- C08839
- (3S,5S,9R,10S,13R,14R,17R)-17-((2R,5R)-5-ethyl-6-methylheptan-2-yl)-2,3,4,5,6,9,10,11,12,13,14,15,16,17-tetradecahydro-10,13-dimethyl-1H-cyclopenta[a]phenanthren-3-ol
- 24-Ethyl-5.alpha.-cholest-7-en-3.beta.-ol
- YSKVBPGQYRAUQO-UZSYLJJSSA-N
- LMST01040133
- delta7-Stigmasten-3beta-ol
- 24.alpha.-Ethyllathosterol
- Stigmast-7-en-3-ol, (3beta,5alpha)-
- 24.ALPHA.-ETHYL-.DELTA.7-CHOLESTENOL
- Scottenol
- 7-Sitoster-3beta-ol
- UNII-11L60JD672
- 24-Ethyl-5alpha-cholest-7-en-3beta-ol
- 24alpha-Ethyllathosterol
- (3beta,5alpha)-stigmast-7-en-3-ol
- (3S,5S,9R,10S,13R,14R,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- CHEBI:9049
- Stigmast-7-en-3.beta.-ol, 5.alpha.-
- Stigmast-7-en-3beta-ol
- delta7-Stigmastenol
- SCHEMBL3843445
- 11L60JD672
- 7-SITOSTER-3.BETA.-OL
- 24-ETHYL-5.ALPHA.-CHOLEST-7-ENE-3.BETA.-OL
- 24-Ethyl-5alpha-cholest-7-ene-3beta-ol
- DTXSID80331642
- 22-Dihydrochondrillasterol
- 24alpha -Ethyllathosterol
- 22-Dihydrospinasterol
- 5alpha -Stigmast-7-en-3beta -ol
- 7-Stigmasten-3beta -ol
- (3beta ,5alpha )-Stigmast-7-en-3-ol
- 5alpha -stigma-7-en-3beta -ol
- 24-Ethyl-5alpha -cholest-7-en-3beta -ol
- 22,23-Dihydro-a-spinasterol
- 16,17,25,26-Tetrahydro-Elasterol
- (3beta)-Stigmast-7-en-3-ol
- 6869-99-4
- 18525-35-4
- delta7 Stigmastenol
-
- InChIKey: YSKVBPGQYRAUQO-UZSYLJJSSA-N
- Inchi: InChI=1S/C29H50O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h11,19-23,25-27,30H,7-10,12-18H2,1-6H3/t20-,21-,22+,23+,25-,26+,27+,28+,29-/m1/s1
- SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(C)C
Computed Properties
- Exact Mass: 414.3864
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 6
- Monoisotopic Mass: 414.386166214g/mol
- Heavy Atom Count: 30
- Complexity: 634
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 9.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
22,23-Dihydrospinasterol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG43111-5mg |
DELTA7STIGMASTENOL |
521-03-9 | 5mg |
$345.00 | 2024-04-19 | ||
TRC | D965120-5mg |
22,23-Dihydrospinasterol |
521-03-9 | 5mg |
$ 230.00 | 2023-09-07 |
22,23-Dihydrospinasterol Related Literature
-
Edelmira Sánchez-Recillas,Rocio Campos-Vega,Iza Fernanda Pérez-Ramírez,Ivan Luzardo-Ocampo,Mardey Liceth Cuéllar-Nú?ez,Haydé Azeneth Vergara-Casta?eda Food Funct. 2022 13 4699
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Lieve M. L. Laurens,Jennifer Markham,David W. Templeton,Earl D. Christensen,Stefanie Van Wychen,Eric W. Vadelius,Melodie Chen-Glasser,Tao Dong,Ryan Davis,Philip T. Pienkos Energy Environ. Sci. 2017 10 1716
-
Paul J. Weldon,Birte Flachsbarth,Stefan Schulz Nat. Prod. Rep. 2008 25 738
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4. 271. The application of the method of molecular rotation differences to steroids. Part V. Olefinic unsaturation at the 7 : 8-positionD. H. R. Barton,J. D. Cox J. Chem. Soc. 1948 1354
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